Cas no 941879-27-2 (4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide)

• Product Name: 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide
• CAS No: 941879-27-2
• MF: C₂₀H₂₁FN₄O
• MW: 352.405347585678
• CID: 5499384
• Update Time: 2025-10-30

4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-(1-methylindol-3-yl)piperazine-1-carboxamide
• 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide

• Inchi： 1S/C20H21FN4O/c1-23-14-18(17-4-2-3-5-19(17)23)22-20(26)25-12-10-24(11-13-25)16-8-6-15(21)7-9-16/h2-9,14H,10-13H2,1H3,(H,22,26)
• InChI Key： JDXCADNOUFWDOA-UHFFFAOYSA-N
• SMILES： N1(C(NC2C3=C(N(C)C=2)C=CC=C3)=O)CCN(C2=CC=C(F)C=C2)CC1

Additional information on 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide

Introduction to 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide (CAS No. 941879-27-2)

4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941879-27-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents. The structural uniqueness of this compound, characterized by its combination of a 4-fluorophenyl group and a 1-methyl-1H-indol-3-yl moiety linked through a piperazine core, positions it as a versatile scaffold for further chemical and pharmacological exploration.

The significance of this compound is underscored by its potential applications in the treatment of various neurological and psychiatric disorders. Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in modulating central nervous system (CNS) pathways. The presence of the 1-methyl-1H-indol-3-yl group in particular is noteworthy, as indole-based structures are well-documented for their role in influencing neurotransmitter systems, particularly serotonin and dopamine pathways. These pathways are implicated in conditions such as depression, anxiety, and schizophrenia, making compounds like 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide valuable candidates for further investigation.

In the context of drug discovery, the introduction of fluorine atoms into aromatic rings is a common strategy to enhance metabolic stability and binding affinity. The 4-fluorophenyl component of this molecule likely contributes to its pharmacokinetic profile by improving its resistance to enzymatic degradation. This feature is crucial for ensuring that the compound remains active within the biological system long enough to exert its therapeutic effects. Additionally, the piperazine moiety is known for its ability to enhance blood-brain barrier penetration, which is essential for CNS-targeted drugs.

The synthesis and characterization of 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide have been subjects of considerable interest in recent scientific literature. Researchers have been exploring various synthetic routes to optimize yield and purity while maintaining the integrity of the key structural elements. Techniques such as multi-step organic synthesis, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indole-piperazine framework efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical testing.

Preclinical studies have begun to shed light on the potential pharmacological properties of 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide. Initial findings suggest that this compound may interact with multiple targets within the CNS, including serotonin receptors (5-HT2A, 5-HT2C) and dopamine receptors (D2). Such interactions are highly relevant given the dual-action approach often employed in treating neurological disorders. The ability to modulate these receptors could lead to therapeutic benefits that extend beyond single-target interventions.

The impact of fluorine substitution on receptor binding affinity has been a focal point in recent research endeavors. Studies indicate that fluorinated aromatic compounds can exhibit enhanced binding interactions with biological targets due to changes in electronic distribution and steric effects. In the case of 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide, the fluorine atom on the phenyl ring may contribute to increased potency and selectivity when interacting with CNS receptors. This observation aligns with broader trends in drug design where fluorine atoms are strategically incorporated to fine-tune pharmacological properties.

Evaluation of pharmacokinetic parameters is another critical aspect being explored with this compound. Data from preliminary studies suggest favorable properties such as adequate solubility and stability under physiological conditions. These characteristics are essential for ensuring that the compound can be formulated into an effective therapeutic agent suitable for oral or other routes of administration. Furthermore, preliminary toxicity assessments have shown no significant adverse effects at tested doses, paving the way for further clinical development.

The integration of computational modeling techniques has accelerated the understanding of how 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide interacts with biological targets at a molecular level. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential allosteric sites that could be exploited for further optimization. These computational approaches complement experimental data by providing insights into how structural modifications might influence biological activity.

The future direction of research on 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-yl)piperazine-1-carboxamide lies in translating preclinical successes into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through regulatory pathways toward market approval. As interest in targeted therapies continues to grow, compounds like this one that offer multifaceted pharmacological actions represent significant opportunities for innovation.

In summary, 4-(4-fluorophenyl)-N-(1-methyl-1H-indol-3-y)piperazine carboxamide (CAS No. 941879 -27 -2) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of fluorinated aromatic rings with indole and piperazine moieties positions it as a versatile scaffold for developing novel treatments targeting neurological disorders. Ongoing studies continue to unravel its full potential, paving the way for future breakthroughs in drug discovery.